Methyl 2-((2,4-dimethylbenzyl)thio)-4-oxo-1,4-dihydroquinoline-3-carboxylate

• IUPAC Name: methyl 2-[(2,4-dimethylphenyl)methylsulfanyl]-4-oxo-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C20H19NO3S/c1-12-8-9-14(13(2)10-12)11-25-19-17(20(23)24-3)18(22)15-6-4-5-7-16(15)21-19/h4-10H,11H2,1-3H3,(H,21,22)
• InChI Key: HIGYKFYGBZHBMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CSC2=C(C(=O)C3=CC=CC=C3N2)C(=O)OC)C
• Molecular Formula: C20H19NO3S
• Molecular Weight: 353.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is likely to be influenced by the presence of the quinoline ring, the thioether group, and the carboxylate ester group. The quinoline ring is a bicyclic compound that consists of a benzene ring fused to a pyridine ring. The thioether group could potentially influence the electron distribution and reactivity of the molecule.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the functional groups present in the molecule. The quinoline ring, for example, is known to undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the quinoline ring could potentially increase the compound’s stability and resistance to oxidation.

Scientific Research Applications

Thiazole Analogs

MDQ shares structural similarities with thiazole derivatives, which also have biological relevance:

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Other Applications

MDQ derivatives may find use beyond the mentioned fields:

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Mechanism of Action

Target of Action

The compound “Methyl 2-((2,4-dimethylbenzyl)thio)-4-oxo-1,4-dihydroquinoline-3-carboxylate” is a complex molecule that may interact with multiple targets. It is known that thiophene-based analogs, which this compound is a part of, have been studied extensively for their potential biological activities . They have been found to exhibit a variety of biological effects, suggesting that they may interact with multiple targets.

Mode of Action

It is known that compounds with a thiophene ring system, like this one, can exhibit various pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties

Biochemical Pathways

Given the broad range of biological activities associated with thiophene-based analogs , it is likely that this compound could influence multiple biochemical pathways. These could include pathways related to inflammation, cancer progression, microbial growth, blood pressure regulation, and atherosclerosis, among others.

Pharmacokinetics

The compound’s structure suggests that it could potentially be metabolized in the liver, similar to other complex organic compounds .

Result of Action

Given the range of biological activities associated with thiophene-based analogs , it is likely that this compound could have a variety of effects at the molecular and cellular level. These could include changes in gene expression, protein function, cell signaling, and more.

Future Directions

Future research could explore the potential applications of this compound in various fields, such as medicinal chemistry, based on its structural features.